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Compound of Interest

Compound Name: Arabinan

Cat. No.: B1173331 Get Quote

For researchers, scientists, and drug development professionals, the precise selection of

monoclonal antibodies is paramount for accurate and reproducible results. This guide provides

a comprehensive comparison of commercially available anti-arabinan monoclonal antibodies,

focusing on their specificity and performance in various applications. We present supporting

experimental data, detailed protocols, and visual workflows to aid in your selection process.

Arabinans are complex polysaccharides found in the cell walls of plants and are components

of medically important mycobacterial cell walls. Monoclonal antibodies targeting specific

arabinan structures are invaluable tools for research in plant biology, biofuel development, and

infectious diseases. Validating the specificity of these antibodies is a critical step to ensure the

reliability of experimental outcomes. This guide outlines key methodologies and provides a

comparative analysis of popular anti-arabinan antibodies.

Performance Comparison of Anti-Arabinan
Monoclonal Antibodies
The selection of an appropriate anti-arabinan monoclonal antibody depends on the specific

arabinan structure of interest and the intended application. The following tables summarize the

key characteristics and performance data for commonly used anti-arabinan antibodies.

Table 1: General Characteristics of Anti-Arabinan Monoclonal Antibodies
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Antibody
Clone

Isotype Immunogen Epitope

Recommen
ded
Application
s

Supplier(s)

LM6 Rat IgG

Neoglycoprot

ein

(arabinohepta

ose-BSA)

Linear (1→5)-

α-L-

arabinopenta

ose

ELISA, IF
Megazyme,

PlantProbes

LM13 Rat IgM

Pectic

polysaccharid

e fraction

Long-chain

linear (1→5)-

α-L-arabinan

ELISA, IF
Agrisera,

PlantProbes

LM6-M Rat IgM

Sugar beet

RG-I

oligosacchari

des

Linear (1→5)-

α-L-

arabinohexao

se

ELISA, IF
Not widely

available

LM16 Rat IgG
Sugar beet

arabinan

Branched

arabinan
ELISA, IF PlantProbes

LM17 Rat IgG
Sugar beet

arabinan

Short

oligoarabinosi

des

ELISA, IF PlantProbes

Table 2: Specificity and Cross-Reactivity Profile
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Antibody Clone Target Specificity Cross-Reactivity Notes

LM6

High affinity for linear

(1→5)-α-L-arabinans.

Recognizes a

pentasaccharide.[1]

No cross-reactivity

with gum arabic. May

recognize

arabinogalactan-

proteins (AGPs) in

some species.[1][2]

Binding is inhibited by

(1→5)-α-L-

arabinopentaose and -

hexaose.[1]

LM13

Binds to a specific

subset of pectic

arabinans,

preferentially

recognizing longer

stretches of (1→5)-

linked arabinosyl

residues.[3][4][5]

-

Binding is highly

sensitive to

arabinanase action,

indicating recognition

of a longer linearized

epitope.[3][6]

LM6-M

Similar specificity to

LM6 but with higher

avidity.

-

IgM isotype may offer

advantages in certain

applications.

LM16
Binds to branched

arabinan structures.

Binding is sensitive to

β-galactosidase

action.

Binding to branched

arabinan and cell

walls is increased by

arabinofuranosidase

action.[6]

LM17
Binds to short

oligoarabinosides.
-

Binding is effectively

inhibited by short

oligoarabinosides.[6]

Experimental Validation of Antibody Specificity
To ensure the specificity of an anti-arabinan monoclonal antibody for your specific research

needs, a series of validation experiments are recommended. The following diagram illustrates a

general workflow for antibody validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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